2-[2-[Bis(2-ethylhexyl)amino]-2-oxoethyl]sulfanylacetic acid

• IUPAC Name: 2-[2-[bis(2-ethylhexyl)amino]-2-oxoethyl]sulfanylacetic acid
• InChI: InChI=1S/C20H39NO3S/c1-5-9-11-17(7-3)13-21(14-18(8-4)12-10-6-2)19(22)15-25-16-20(23)24/h17-18H,5-16H2,1-4H3,(H,23,24)
• InChI Key: CGVFZPNOGIKIDP-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(CC)CN(CC(CC)CCCC)C(=O)CSCC(=O)O
• Molecular Formula: C20H39NO3S
• Molecular Weight: 373.6 g/mol

Description

2-[2-[Bis(2-ethylhexyl)amino]-2-oxoethyl]sulfanylacetic acid , also known as Bis(2-ethylhexyl)amine , is a chemical compound with the molecular formula C₁₆H₃₅N. It falls under the category of secondary amines. The compound is commonly used in organic synthesis and has various applications.

Synthesis Analysis

The synthesis of Bis(2-ethylhexyl)amine involves the reaction of 2-oxoethylthioacetic acid with two molecules of 2-ethylhexylamine. The resulting compound exhibits a branched structure due to the presence of two 2-ethylhexyl groups attached to the amino nitrogen atom.

Molecular Structure Analysis

The compound consists of two 2-ethylhexyl (2-EH) groups linked to a central amino nitrogen atom. The branched structure contributes to its unique properties.

Chemical Reactions Analysis

Bis(2-ethylhexyl)amine can participate in various chemical reactions, including nucleophilic substitution, amidation, and complex formation. Its reactivity arises from the amino group and the sulfur-containing thioacetic acid moiety.

Mechanism of Action

The exact mechanism of action for Bis(2-ethylhexyl)amine depends on its specific application. As a secondary amine, it can act as a base, nucleophile, or ligand in various reactions. Further studies are needed to explore its detailed mechanisms in specific contexts.